![molecular formula C13H20Cl2N2 B3004166 {3-Benzyl-3-azabicyclo[3.1.0]hexan-6-yl}methanamine dihydrochloride CAS No. 1909337-64-9](/img/structure/B3004166.png)
{3-Benzyl-3-azabicyclo[3.1.0]hexan-6-yl}methanamine dihydrochloride
Overview
Description
The compound “{3-Benzyl-3-azabicyclo[3.1.0]hexan-6-yl}methanamine dihydrochloride” has a CAS Number of 1909337-64-9 . It is a powder at room temperature . The IUPAC name for this compound is (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)methanamine dihydrochloride .
Molecular Structure Analysis
The InChI code for “{3-Benzyl-3-azabicyclo[3.1.0]hexan-6-yl}methanamine dihydrochloride” is 1S/C13H18N2.2ClH/c14-6-11-12-8-15(9-13(11)12)7-10-4-2-1-3-5-10;;/h1-5,11-13H,6-9,14H2;2*1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The molecular weight of “{3-Benzyl-3-azabicyclo[3.1.0]hexan-6-yl}methanamine dihydrochloride” is 275.22 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques
A variety of synthesis methods have been developed for azabicyclo compounds, including 3-azabicyclo[3.1.0]hexanes. These include intramolecular reductive cyclopropanation, [3 + 2]-cycloaddition reactions, and titanium-mediated intramolecular cyclopropanation (Filatov et al., 2017; Gensini et al., 2002).
Chemical Reactivity
The reactivity of azabicyclo compounds, including those with a 3-azabicyclo[3.1.0]hexane skeleton, has been extensively studied, demonstrating various methods of functionalization and derivatization (Wolan et al., 2011; Stevens et al., 1996).
Potential Pharmacological Applications
Dopamine Receptor Antagonist and 5-HT1A Receptor Agonist
Some azabicyclo compounds, similar in structure to the subject compound, have been studied for their affinity to dopamine and serotonin receptors, suggesting potential applications in treating schizophrenia and other neurological disorders (Claustre et al., 2003).
T-Type Calcium Channel Inhibitors
Azabicyclo[3.1.0]hexane derivatives have been explored as inhibitors of T-type calcium channels, demonstrating potential in treating neuropathic pain (Kim & Nam, 2016).
Analgesic Agents
A series of 1-aryl-3-azabicyclo[3.1.0]hexanes, which may share structural similarities with the subject compound, have shown analgesic potency in mouse and rat assays, indicating potential as non-narcotic analgesic agents (Epstein et al., 1981).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
(3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2.2ClH/c14-6-11-12-8-15(9-13(11)12)7-10-4-2-1-3-5-10;;/h1-5,11-13H,6-9,14H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIHNELLZMRPRKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C2CN)CN1CC3=CC=CC=C3.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{3-Benzyl-3-azabicyclo[3.1.0]hexan-6-yl}methanamine dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,5-dimethoxyphenyl)-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide](/img/structure/B3004084.png)
![N-[1-(3-Hydroxyphenyl)ethyl]-6-methylsulfonylpyridine-3-carboxamide](/img/structure/B3004089.png)
![N-(4-methoxyphenyl)-2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide](/img/structure/B3004091.png)
![2-(2-Ethoxyethyl)-4-methyl-6-(4-phenoxyphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione](/img/no-structure.png)
![1-(Tert-butyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)urea](/img/structure/B3004097.png)
![4-Ethyl-6-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine](/img/structure/B3004098.png)
![4-chloro-3,5-bis[3-(difluoromethoxy)phenyl]-1H-pyrazole](/img/structure/B3004100.png)
![3-((3-fluorobenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide](/img/structure/B3004103.png)
